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Compound of Interest

Compound Name: Tetraconazole

Cat. No.: B1682234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and solubility of Tetraconazole, a broad-spectrum triazole fungicide. The

information is presented to support research, development, and formulation activities. All

quantitative data is summarized in structured tables for ease of comparison, and detailed

experimental methodologies are provided for key cited experiments.

Core Physicochemical Properties
Tetraconazole is a well-established fungicide known for its systemic activity. A thorough

understanding of its physicochemical properties is fundamental to predicting its environmental

fate, bioavailability, and for the development of effective formulations.
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Property Value Reference

IUPAC Name

1-[2-(2,4-dichlorophenyl)-3-

(1,1,2,2-

tetrafluoroethoxy)propyl]-1H-

1,2,4-triazole

[1][2]

CAS Number 112281-77-3 [2][3][4][5][6]

Molecular Formula C₁₃H₁₁Cl₂F₄N₃O [1][5][7]

Molecular Weight 372.15 g/mol [5][7]

Physical Form Colorless, viscous liquid [1][2]

Melting Point Pour point 6 °C [1]

Boiling Point
Decomposes at 240 °C without

boiling
[1]

Vapor Pressure 1.8 x 10⁻⁴ Pa (at 20 °C) [6][8]

pKa (Predicted) 2.68 ± 0.10 [2]

Octanol-Water Partition

Coefficient (Log P)
3.56 (at 23 °C) [4][9]

Solubility Profile
The solubility of Tetraconazole in various solvents is a critical parameter for its formulation and

delivery. It exhibits moderate solubility in water and is readily soluble in several organic

solvents.
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Solvent Solubility Temperature

Water 150 mg/L 20 °C

156 mg/L (pH 7) 20 °C

0.159 g/L 20 °C

Acetone Readily Soluble Not Specified

Methanol Readily Soluble Not Specified

1,2-Dichloroethane Readily Soluble Not Specified

DMSO Soluble Not Specified

Xylene > 300,000 mg/L 20 °C

Experimental Protocols
The determination of the physicochemical properties of chemical substances like

Tetraconazole follows standardized and internationally recognized methodologies, such as

those published by the Organisation for Economic Co-operation and Development (OECD).

These guidelines ensure data quality and comparability.

Determination of Water Solubility (OECD Guideline 105)
The water solubility of a compound is determined to understand its behavior in aqueous

environments. The Flask Method is a commonly employed technique.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to

equilibrate. After equilibration, the concentration of the substance in the aqueous phase is

determined by a suitable analytical method.

Methodology:

Preparation of the Test Solution: An excess amount of Tetraconazole is added to a flask

containing purified water.
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Equilibration: The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient

period to reach equilibrium. This can take 24 to 48 hours.

Phase Separation: The solution is centrifuged or filtered to remove undissolved particles.

Analysis: The concentration of Tetraconazole in the clear aqueous phase is determined

using a validated analytical method, such as High-Performance Liquid Chromatography

(HPLC) with UV detection.

Determination of Vapor Pressure (OECD Guideline 104)
Vapor pressure is a key indicator of a substance's volatility. The Gas Saturation Method is a

suitable technique for compounds with low vapor pressures.

Principle: A stream of an inert gas is passed through or over the test substance at a known flow

rate and temperature, becoming saturated with the substance's vapor. The amount of

substance transported by the gas is then determined.

Methodology:

Sample Preparation: A known quantity of Tetraconazole is placed in a temperature-

controlled saturation column.

Gas Saturation: An inert gas (e.g., nitrogen) is passed through the column at a constant,

slow flow rate to ensure saturation.

Trapping: The vapor is collected in a suitable trap (e.g., a sorbent tube or a cold trap).

Quantification: The amount of Tetraconazole in the trap is quantified using an appropriate

analytical technique, such as Gas Chromatography (GC) with a suitable detector. The vapor

pressure is then calculated from the amount of substance collected, the volume of gas

passed through, and the temperature.

Determination of the Partition Coefficient (n-
octanol/water) (OECD Guideline 107)
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The octanol-water partition coefficient (Log P) is a measure of a substance's lipophilicity and is

crucial for predicting its environmental partitioning and biological uptake. The Shake Flask

Method is a classical approach.

Principle: The test substance is dissolved in a two-phase system of n-octanol and water. After

equilibration, the concentration of the substance in each phase is measured to determine the

partition coefficient.

Methodology:

Preparation of Phases: n-Octanol and water are mutually saturated before the experiment.

Test Procedure: A known amount of Tetraconazole is added to a mixture of the saturated n-

octanol and water in a vessel.

Equilibration: The vessel is shaken to facilitate partitioning until equilibrium is reached.

Phase Separation: The two phases are separated by centrifugation.

Analysis: The concentration of Tetraconazole in both the n-octanol and water phases is

determined by a suitable analytical method, such as HPLC. The partition coefficient (P) is

calculated as the ratio of the concentration in the n-octanol phase to that in the aqueous

phase. Log P is the base-10 logarithm of this value.

Determination of pKa
The acid dissociation constant (pKa) indicates the strength of an acid in solution. For triazole

fungicides, potentiometric titration is a common method for pKa determination.

Principle: The pH of a solution of the test substance is monitored as a titrant (an acid or a base)

is added incrementally. The pKa is determined from the resulting titration curve.

Methodology:

Solution Preparation: A precise amount of Tetraconazole is dissolved in a suitable solvent,

often a mixture of water and an organic solvent like methanol or acetonitrile to ensure

solubility.
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Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a

strong base (e.g., NaOH) while the pH is continuously measured with a calibrated pH

electrode.

Data Analysis: The pKa value is determined from the midpoint of the buffer region of the

titration curve, where the concentrations of the protonated and deprotonated forms of the

analyte are equal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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